Cas no 25012-72-0 (Ethyl 1-methyl-4-oxopiperidine-3-carboxylate)

• Product name: Ethyl 1-methyl-4-oxopiperidine-3-carboxylate
• CAS No: 25012-72-0
• MF: C₉H₁₅NO₃
• MW: 185.2203
• MDL: MFCD00627739
• CID: 1029063
• PubChem ID: 421876

Ethyl 1-methyl-4-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-4-oxopiperidine-3-carboxylate
• 1-Methyl-4-oxopiperidin-3-carboxylic acid ethyl ester
• 1-Methyl-3-ethoxycarbonyl-4-oxo-piperidin
• 1-methyl-3-ethoxycarbonyl-4-piperidone
• 1-Methyl-4-oxo-piperidin-3-carbonsaeure-aethylester
• 1-methyl-4-oxo-piperidine-3-carboxylic acid ethyl ester
• ethyl 1-methyl-4-oxo-piperidin-3-carboxylate
• ethyl-1-methyl-4-oxopiperidine-3-carboxylate
• HMS1612I17
• DB-363702
• ethyl1-methyl-4-oxopiperidine-3-carboxylate
• STK500249
• 25012-72-0
• AKOS001639758
• CHEMBL1624753
• SCHEMBL3286457
• ethyl 1-methyl-4-oxo-3-piperidinecarboxylate
• BBL028833
• DTXSID00329627
• AKOS016339165
• CCG-109908
• SB36179
• 1-methyl-3-carboethoxy-4-piperidone
• CS-0315008
• ALBB-005444

• MDL： MFCD00627739
• Inchi： InChI=1S/C9H15NO3/c1-3-13-9(12)7-6-10(2)5-4-8(7)11/h7H,3-6H2,1-2H3
• InChI Key： XZTPUNHHNWXMLJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CN(C)CCC1=O

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 0.2

Experimental Properties

• Density: 1.101
• Boiling Point: 272 ºC
• Flash Point: 118 ºC
• PSA: 46.61000
• LogP: 0.00820

Ethyl 1-methyl-4-oxopiperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 1-methyl-4-oxopiperidine-3-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids